Diethylallylphosphonate

• IUPAC Name: 3-diethoxyphosphorylprop-1-ene
• InChI: InChI=1S/C7H15O3P/c1-4-7-11(8,9-5-2)10-6-3/h4H,1,5-7H2,2-3H3
• InChI Key: YPJHXRAHMUKXAE-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC=C)OCC
• Molecular Formula: C7H15O3P
• DSSTOX Substance ID: DTXSID10341431
• Molecular Weight: 178.17 g/mol
• CAS RN: 1067-87-4

Description

Diethylallylphosphonate is a chemical compound that is part of a broader class of organophosphorus compounds. It is characterized by the presence of a phosphonate group attached to an allyl moiety with two ethyl groups. This compound is of interest due to its potential applications in various fields, including organic synthesis and material science.

Synthesis Analysis

The synthesis of diethylallylphosphonate derivatives can be achieved through various methods. For instance, diethyl [nitro(diazo)methyl]phosphonate, a related compound, can be synthesized and reacted with alkenes to produce cyclopropyl α-nitrophosphonates, demonstrating the reactivity of these phosphonates with different structures of alkenes . Additionally, diethyl 1-(isothiocyanato)alkylphosphonates can be efficiently synthesized via a one-pot reaction from diethyl 1-azidoalkylphosphonates, showcasing the versatility of diethyl phosphonate derivatives in synthetic applications .

Molecular Structure Analysis

The molecular structure of diethylallylphosphonate derivatives can be elucidated using various spectroscopic methods. For example, diethyl (phenylamino)methyl phosphonate derivatives have been characterized by UV-Vis, FT-IR, and NMR spectroscopy . Similarly, diethyl (hydroxy(4-methoxyphenyl)methyl) phosphonate has been characterized by FTIR, FT-Raman, and UV-Vis spectroscopy, with its structural parameters further confirmed by DFT calculations .

Chemical Reactions Analysis

Diethylallylphosphonate and its derivatives exhibit a wide range of chemical reactivity. For instance, diethyl 3,4-disubstituted 1,5-dihydro-5-oxo-2H-pyrrol-2-ylphosphonates can undergo regioselective acidic hydrolysis and coupling reactions with aldehydes to afford pyrromethenone derivatives . Moreover, diethyl arylethynylphosphonates can be synthesized through bromodecarboxylation reactions . These reactions highlight the diverse chemical transformations that diethylallylphosphonate derivatives can undergo.

Physical and Chemical Properties Analysis

The physical and chemical properties of diethylallylphosphonate derivatives can be studied through experimental and theoretical methods. The synthesized compounds can exhibit interesting properties such as fluorescence, as seen in diethyl 1-(pyrene-1-carboxamido)alkylphosphonates, which show increased fluorescence quantum yield due to the presence of a phosphonato group . The thermal stability of these compounds can be assessed through thermogravimetric analysis, as demonstrated for diethyl (hydroxy(4-methoxyphenyl)methyl) phosphonate . Additionally, the corrosion inhibition properties of diethyl (phenylamino)methyl phosphonate derivatives have been investigated, showing their potential as corrosion inhibitors for carbon steel .

Scientific Research Applications

1. Adsorption of Strontium (II) Metal Ions

• Summary of Application: Diethylallylphosphonate is used as a starting material to synthesize a polymer, Diethyl [3- (methoxydimethylsilyl)propyl]phosphonate (DMPP), for the recovery of strontium (II) metal ions.
• Methods of Application: Diethylallylphosphonate is reacted with poly (methylhydro)siloxane in the presence of Speier’s catalyst to synthesize the DMPP polymer. The synthesized polymer is then used for sequestering strontium metal from the aqueous solution.
• Results or Outcomes: The synthesized polymer DMPP has been effective in removing Sr (II) from the aqueous solution.

2. Safer Batteries

• Summary of Application: Diethylallylphosphonate is used in the creation of a smart risk-responding polymer membrane for safer batteries.
• Methods of Application: The specific methods of application are not detailed in the source.
• Results or Outcomes: The polymer membrane with covalently linked diethyl allylphosphonate functional groups substantially enhances the electrochemical stability with anodes and enables a long-term cycle life.

3. Flame Retardancy of Bio-Based Polyurethanes

• Summary of Application: Diethylallylphosphonate (DEAP) is used to synthesize a phosphorus bio-based polyol, which is then mixed with different bio-based polyols including soybean, orange peel, and castor oil-based polyol. This mixture is used to create flame-retardant polyurethane foams.
• Methods of Application: DEAP is reacted with thioglycerol (TG) to synthesize the phosphorus bio-based polyol. This polyol is then mixed with other bio-based polyols to create the polyurethane foam.
• Results or Outcomes: The researchers were successful in incorporating 1.5 wt.% phosphorus into the PU foam, enhancing its flame retardancy.

4. Metal Ion Recovery

• Summary of Application: Diethylallylphosphonate is used to synthesize a polymer that is capable of sequestering metal ions from aqueous solutions.
• Methods of Application: DEAP is reacted with poly(methylhydro)siloxane in the presence of Speier’s catalyst to synthesize the polymer. This polymer is then used to sequester metal ions from the aqueous solution.
• Results or Outcomes: The synthesized polymer has been effective in removing metal ions from the aqueous solution.

5. Synthesis of Bioactive Compounds

• Summary of Application: Diethylallylphosphonate is used in the synthesis of bioactive compounds.
• Methods of Application: The specific methods of application are not detailed in the source.
• Results or Outcomes: The synthesized bioactive compounds have potential applications in various fields.

6. Flame Retardancy of Polyurethanes

• Summary of Application: Diethylallylphosphonate is used to synthesize a phosphorus bio-based polyol, which is then mixed with different bio-based polyols including soybean, orange peel, and castor oil-based polyol. This mixture is used to create flame-retardant polyurethane foams.
• Methods of Application: DEAP is reacted with thioglycerol (TG) to synthesize the phosphorus bio-based polyol. This polyol is then mixed with other bio-based polyols to create the polyurethane foam.
• Results or Outcomes: The researchers were successful in incorporating 1.5 wt.% phosphorus into the PU foam, enhancing its flame retardancy.

Safety And Hazards

Diethylallylphosphonate may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing mist or vapors.

Future Directions

While specific future directions for Diethylallylphosphonate are not mentioned in the search results, synthetic chemistry, which includes the synthesis of compounds like Diethylallylphosphonate, is expected to continue evolving. Future directions in synthetic chemistry are expected to focus on improving synthetic efficiencies and making synthetic processes more environmentally friendly.

Synthesis routes and methods I

Procedure details

166 parts of triethyl phosphite are heated for 1 hour to 140° C in a nitrogen atmosphere with 2 parts of highly active Raney cobalt (Ra-Co-Lu). A mixture of 1 part of phenothiazine and 80 parts of allyl chloride is then added dropwise at 140° C. Once the reaction has started, the temperature may be lowered to 120° C. After 5.5 hours, 63 parts of ethyl chloride have distilled off and the mixture is deep blue in colour. Fractional distillation gives 135 parts of allyl phosphonic acid diethyl ester, corresponding to 76% of the theoretical yield.

Synthesis routes and methods II

Procedure details

Allyl bromide (3.6 g, 30.09 mmol) and triethyl phosphite (1 g, 6 mmol) were dissolved and reacted in chloroform (30 mL). Then, the resulting reaction solution was refluxed for 12 hours, cooled to room temperature and filtered through a glass filter. Chloroform was completely removed from the solution under vacuum to thereby give an oily compound as the title compound. The 1H NMR and 13CNMR results of the compound thus obtained are given as follows.

Synthesis routes and methods III

Procedure details

Allyl bromide was treated with triethylphosphite in the absence of solvent using microwave conditions at 150° C. to give diethyl allylphosphonate. Diethyl allylphosphonate was combined with bromotrimethyl silane and subsequently quenched with methanol to afford diethyl allylphosphonic acid according to Scheme 7.